N'-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-N-(2,2-diethoxyethyl)oxamide

• IUPAC Name: N'-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-N-(2,2-diethoxyethyl)oxamide
• InChI: InChI=1S/C17H28N4O4S/c1-6-24-13(25-7-2)8-18-15(22)16(23)19-14-11-9-26-10-12(11)20-21(14)17(3,4)5/h13H,6-10H2,1-5H3,(H,18,22)(H,19,23)
• InChI Key: BJXSAKRUGASOMH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CNC(=O)C(=O)NC1=C2CSCC2=NN1C(C)(C)C)OCC
• Molecular Formula: C17H28N4O4S
• Molecular Weight: 384.5 g/mol

Description

N'-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-N-(2,2-diethoxyethyl)oxamide is a useful research compound. Its molecular formula is C17H28N4O4S and its molecular weight is 384.5. The purity is usually 95%.
BenchChem offers high-quality N'-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-N-(2,2-diethoxyethyl)oxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N'-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-N-(2,2-diethoxyethyl)oxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molybdenum(VI) Dioxo Complexes

Research on molybdenum(VI) dioxo complexes involving similar ligand structures has explored their potential as models for molybdoenzymes, showcasing the role of these compounds in mimicking enzymatic functions (Judmaier et al., 2009). This area of study highlights the importance of such compounds in understanding enzyme mechanisms and designing enzyme mimics for catalysis or therapeutic purposes.

Catalytic Asymmetric Cycloaddition

Catalytic applications of pyrazole derivatives have been demonstrated, such as in the asymmetric [3+2] cycloaddition reactions promoted by dipeptide-derived phosphines, offering pathways to regiospecific annulation products (Han et al., 2011). This research underscores the potential of pyrazole derivatives in synthetic chemistry for the efficient and selective formation of complex molecules.

Synthesis of Halo-substituted Pyrazolotriazines

The synthesis of novel halo-substituted pyrazolo[5,1-c][1,2,4]triazines, involving tert-butyl and ethoxycarbonyl groups, demonstrates the versatility of pyrazole derivatives in generating structurally diverse compounds for potential applications in medicinal chemistry and materials science (Ivanov et al., 2017).

Fluoroalkyl-substituted Pyrazole Carboxylic Acids

The multigram synthesis of fluorinated pyrazole-4-carboxylic acids reveals the scalability of producing pyrazole derivatives with specific functional groups, pointing to their applications in drug development and agrochemicals (Iminov et al., 2015).

Ecdysone Analogues Development

The design and synthesis of substituted pyrazole amide derivatives targeting the EcR/USP receptor for insecticidal activity demonstrate the application of pyrazole derivatives in developing new agrochemicals (Deng et al., 2016).